N-(3,5-dimethylphenyl)-6-(3-methylpiperidin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(3,5-dimethylphenyl)-6-(3-methylpiperidin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C25H28N6/c1-17-8-7-11-30(16-17)25-28-23(27-20-13-18(2)12-19(3)14-20)22-15-26-31(24(22)29-25)21-9-5-4-6-10-21/h4-6,9-10,12-15,17H,7-8,11,16H2,1-3H3,(H,27,28,29)
• InChI Key: HEIYBJFYALVLIK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC(=C3C=NN(C3=N2)C4=CC=CC=C4)NC5=CC(=CC(=C5)C)C
• Molecular Formula: C25H28N6
• Molecular Weight: 412.5 g/mol

Description

The compound you mentioned is a complex organic molecule that appears to contain a pyrazolo[3,4-d]pyrimidin-4-amine moiety. This is a type of heterocyclic compound, which means it contains atoms of at least two different elements in its rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the preparation of the pyrazolo[3,4-d]pyrimidin-4-amine core, followed by various substitutions to add the phenyl and piperidinyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-d]pyrimidin-4-amine core would likely contribute to the compound’s reactivity and possibly also its biological activity.

Chemical Reactions Analysis

As a complex organic molecule, this compound could potentially undergo a variety of chemical reactions. The types of reactions it can participate in would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any charged or polar atoms.

Safety And Hazards

Without specific information, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, handling should be done with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activity.